Cas no 27735-78-0 (1-Hydroxypyrene b-D-Glucuronide Methyl Ester)

1-Hydroxypyrene b-D-Glucuronide Methyl Ester structure
27735-78-0 structure
Product Name:1-Hydroxypyrene b-D-Glucuronide Methyl Ester
CAS No:27735-78-0
MF:C23H20O7
MW:408.400707244873
CID:238239
PubChem ID:71749319
Update Time:2025-04-19

1-Hydroxypyrene b-D-Glucuronide Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrenyl
    • 1-Hydroxypyrene β-D-Glucuronide Methyl Ester
    • 1-Hydroxypyrene ?-D-Glucuronide Methyl Ester
    • 27735-78-0
    • 1-Hydroxypyrene b-D-Glucuronide Methyl Ester
    • Inchi: 1S/C23H20O7/c1-28-22(27)21-19(25)18(24)20(26)23(30-21)29-15-10-8-13-6-5-11-3-2-4-12-7-9-14(15)17(13)16(11)12/h2-10,18-21,23-26H,1H3/t18-,19-,20+,21-,23+/m0/s1
    • InChI Key: QBUWXDUHRNYSFD-KHYDEXNFSA-N
    • SMILES: O1[C@H](C(=O)OC)[C@H]([C@@H]([C@H]([C@@H]1OC1=CC=C2C=CC3=CC=CC4C=CC1=C2C=43)O)O)O

Computed Properties

  • Exact Mass: 408.12090297g/mol
  • Monoisotopic Mass: 408.12090297g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 641
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • Melting Point: 214-217°C (dec.)
  • Solubility: DMSO, Methanol

1-Hydroxypyrene b-D-Glucuronide Methyl Ester Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H952760-1mg
1-Hydroxypyrene b-D-Glucuronide Methyl Ester
27735-78-0
1mg
$ 184.00 2023-09-07
TRC
H952760-10mg
1-Hydroxypyrene b-D-Glucuronide Methyl Ester
27735-78-0
10mg
$ 1453.00 2023-09-07
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